Cas no 140648-39-1 (Benzoic acid, 3-[[4-(aminosulfonyl)phenyl]azo]-4-hydroxy-)

• Product Name: Benzoic acid, 3-[[4-(aminosulfonyl)phenyl]azo]-4-hydroxy-
• CAS No: 140648-39-1
• MF: C₁₃H₁₁N₃O₅S
• MW: 321.308541536331
• CID: 1295177
• Update Time: 2024-08-03

Benzoic acid, 3-[[4-(aminosulfonyl)phenyl]azo]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[4-(aminosulfonyl)phenyl]azo]-4-hydroxy-
• Benzoic acid, 3-[2-[4-(aminosulfonyl)phenyl]diazenyl]-4-hydroxy-

• Inchi： 1S/C13H11N3O5S/c14-22(20,21)10-4-2-9(3-5-10)15-16-11-7-8(13(18)19)1-6-12(11)17/h1-7,17H,(H,18,19)(H2,14,20,21)
• InChI Key： KXATWNLTDQAKGE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(O)C(N=NC2=CC=C(S(N)(=O)=O)C=C2)=C1

Computed Properties

• Exact Mass: 321.04203

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 646.7±65.0 °C(Predicted)
• PSA: 142.41
• pka: 4.20±0.10(Predicted)